Cas no 1486109-66-3 (ethyl 2-amino-5-ethoxypentanoate)
ethyl 2-amino-5-ethoxypentanoate Chemical and Physical Properties
Names and Identifiers
-
- Norvaline, 5-ethoxy-, ethyl ester
- Ethyl 2-amino-5-ethoxypentanoate
- 1486109-66-3
- CS-0347854
- AKOS014509477
- EN300-1297667
- ethyl 2-amino-5-ethoxypentanoate
-
- Inchi: 1S/C9H19NO3/c1-3-12-7-5-6-8(10)9(11)13-4-2/h8H,3-7,10H2,1-2H3/t8-/m0/s1
- InChI Key: WHHPWXRAGUFKJI-QMMMGPOBSA-N
- SMILES: C(OCC)(=O)[C@H](CCCOCC)N
Computed Properties
- Exact Mass: 189.13649347g/mol
- Monoisotopic Mass: 189.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- Density: 0.990±0.06 g/cm3(Predicted)
- Boiling Point: 238.3±25.0 °C(Predicted)
- pka: 7.71±0.35(Predicted)
ethyl 2-amino-5-ethoxypentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1297667-1.0g |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1297667-50mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 50mg |
$707.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-100mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 100mg |
$741.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-250mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 250mg |
$774.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-500mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 500mg |
$809.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-1000mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 1000mg |
$842.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-2500mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 2500mg |
$1650.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-5000mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 5000mg |
$2443.0 | 2023-09-30 | ||
| Enamine | EN300-1297667-10000mg |
ethyl 2-amino-5-ethoxypentanoate |
1486109-66-3 | 10000mg |
$3622.0 | 2023-09-30 |
ethyl 2-amino-5-ethoxypentanoate Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on ethyl 2-amino-5-ethoxypentanoate
Comprehensive Analysis of Ethyl 2-amino-5-ethoxypentanoate (CAS No. 1486109-66-3): Properties, Applications, and Industry Trends
Ethyl 2-amino-5-ethoxypentanoate (CAS No. 1486109-66-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This ester derivative, characterized by its amino and ethoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C9H19NO3, and moderate polarity make it suitable for applications ranging from peptide synthesis to drug delivery systems.
Recent trends in green chemistry have spurred interest in ethyl 2-amino-5-ethoxypentanoate as researchers explore eco-friendly synthesis routes. The compound's balanced lipophilicity, attributed to its ethoxy side chain, aligns with current demands for bioavailability-enhancing excipients. Laboratories increasingly search for "water-soluble amino acid esters" and "non-toxic synthetic intermediates" – areas where this compound shows promise. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-grade applications.
The pharmacokinetic optimization potential of CAS 1486109-66-3 has become a hot topic in drug development circles. Its molecular structure allows for gradual hydrolysis in physiological conditions, making it valuable for prodrug formulations. Industry forums frequently discuss "sustained-release amino acid derivatives" and "metabolically stable esters" – concepts directly applicable to this compound. Stability studies demonstrate excellent shelf life under nitrogen atmosphere, addressing common concerns about ester degradation in storage.
In cosmeceutical research, ethyl 2-amino-5-ethoxypentanoate has emerged as a candidate for skin-penetration enhancers. The compound's amphiphilic nature facilitates transdermal delivery, coinciding with growing market demand for "next-generation cosmetic actives". Patent analyses reveal increasing applications in anti-aging formulations, where its mild irritation profile offers advantages over traditional penetration enhancers. These developments align with the global shift toward multifunctional cosmetic ingredients.
The industrial scale-up potential of 1486109-66-3 has attracted attention from process chemists. Recent publications highlight cost-effective routes using continuous flow chemistry, addressing common search queries like "large-scale amino ester production". The compound's crystalline form allows for easy purification, reducing energy consumption compared to traditional distillation methods. These factors position it favorably in the sustainable chemical manufacturing landscape.
Quality control protocols for ethyl 2-amino-5-ethoxypentanoate emphasize chiral purity assessment, reflecting industry focus on enantioselective synthesis. Advanced techniques like chiral HPLC and polarimetry ensure compliance with pharmaceutical standards. This attention to stereochemical detail responds to frequent searches about "optically active amino acid derivatives" in academic and industrial databases.
Emerging applications in nutraceutical delivery systems showcase the compound's adaptability. Its pH-dependent solubility profile makes it suitable for enteric coating formulations – a feature increasingly searched in conjunction with "targeted nutrient release". Stability in gastric conditions while allowing intestinal absorption addresses key challenges in bioactive encapsulation technologies.
The regulatory status of CAS 1486109-66-3 remains favorable across major markets, with safety data supporting GRAS-like classification in specific applications. This positions the compound advantageously compared to alternatives facing REACH restrictions. Documentation packages including AMES test results and ecotoxicology profiles are increasingly requested, reflecting heightened quality expectations in the specialty chemicals sector.
Future research directions for ethyl 2-amino-5-ethoxypentanoate likely focus on computational modeling of its interactions with biological targets. The rise of "AI-assisted molecular design" queries suggests growing interest in predicting the compound's behavior in complex systems. Such approaches could unlock novel applications in personalized medicine and bioconjugation chemistry, areas experiencing exponential growth in scientific literature.
Supply chain considerations for 1486109-66-3 emphasize cold chain logistics for optimal stability, responding to industry concerns about thermal degradation of sensitive intermediates. Suppliers now frequently provide "stability-indicating methods" documentation, aligning with pharmaceutical industry best practices. These developments address common purchaser inquiries about long-term storage conditions and transportation requirements.
1486109-66-3 (ethyl 2-amino-5-ethoxypentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)